Cas no 1804865-97-1 (2-(Difluoromethyl)-5-hydroxy-3-nitropyridine-6-acetonitrile)

• Product Name: 2-(Difluoromethyl)-5-hydroxy-3-nitropyridine-6-acetonitrile
• CAS No: 1804865-97-1
• MF: C₈H₅F₂N₃O₃
• MW: 229.140408277512
• CID: 4888677
• Update Time: 2025-10-24

2-(Difluoromethyl)-5-hydroxy-3-nitropyridine-6-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-5-hydroxy-3-nitropyridine-6-acetonitrile

• Inchi： 1S/C8H5F2N3O3/c9-8(10)7-5(13(15)16)3-6(14)4(12-7)1-2-11/h3,8,14H,1H2
• InChI Key： VDNNMPZUIISREM-UHFFFAOYSA-N
• SMILES： FC(C1C(=CC(=C(CC#N)N=1)O)[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 311
• XLogP3: 0.7
• Topological Polar Surface Area: 103

Additional information on 2-(Difluoromethyl)-5-hydroxy-3-nitropyridine-6-acetonitrile

2-(Difluoromethyl)-5-hydroxy-3-nitropyridine-6-acetonitrile: A Comprehensive Overview

2-(Difluoromethyl)-5-hydroxy-3-nitropyridine-6-acetonitrile, identified by the CAS registry number 1804865-97-1, is a complex organic compound with a diverse range of applications in various scientific and industrial fields. This compound, characterized by its unique structural features, has garnered significant attention in recent years due to its potential in drug discovery, material science, and environmental chemistry. The molecule's structure comprises a pyridine ring substituted with a difluoromethyl group, a hydroxyl group, a nitro group, and an acetonitrile moiety, making it a versatile building block for advanced chemical synthesis.

The synthesis of 2-(Difluoromethyl)-5-hydroxy-3-nitropyridine-6-acetonitrile involves a series of intricate chemical reactions, including nucleophilic substitutions, oxidations, and reductions. Recent advancements in catalytic methods have enabled the efficient production of this compound with high purity and yield. Researchers have explored the use of transition metal catalysts to facilitate key steps in the synthesis process, thereby reducing reaction times and minimizing byproduct formation. These developments underscore the importance of this compound as a valuable intermediate in organic synthesis.

In terms of applications, 2-(Difluoromethyl)-5-hydroxy-3-nitropyridine-6-acetonitrile has shown promise in the pharmaceutical industry as a precursor for bioactive molecules. Its ability to undergo various functional group transformations makes it an ideal candidate for designing novel drugs targeting specific therapeutic areas such as cancer, inflammation, and infectious diseases. For instance, studies have demonstrated that derivatives of this compound exhibit potent anti-inflammatory activity by inhibiting key enzymes involved in the inflammatory response.

The environmental impact of 2-(Difluoromethyl)-5-hydroxy-3-nitropyridine-6-acetonitrile has also been a topic of interest among scientists. Research into its degradation pathways under different environmental conditions has revealed that the compound can undergo biodegradation under aerobic conditions, albeit at varying rates depending on the presence of microbial communities. This information is crucial for assessing its potential risks to ecosystems and guiding sustainable practices in its production and disposal.

From a materials science perspective, 2-(Difluoromethyl)-5-hydroxy-3-nitropyridine-6-acetonitrile has been investigated for its role in the development of advanced materials such as conductive polymers and sensors. Its electronic properties, influenced by the electron-withdrawing groups present in its structure, make it a suitable candidate for applications in electronic devices. Recent studies have explored its use as a dopant in polymer blends to enhance electrical conductivity without compromising mechanical properties.

The safety profile of CAS No. 1804865-97-1 is another critical aspect that has been extensively studied. Toxicological evaluations have indicated that while the compound exhibits moderate toxicity in acute exposure scenarios, chronic exposure risks remain low when handled according to established safety protocols. These findings are essential for ensuring safe handling practices in industrial settings and minimizing occupational health risks.

In conclusion, 2-(Difluoromethyl)-5-hydroxy-3-nitropyridine-6-acetonitrile, with its unique chemical properties and diverse applications, continues to be a focal point in contemporary chemical research. As advancements in synthetic methodologies and application development progress, this compound is poised to play an increasingly significant role across various industries. Its continued exploration will undoubtedly yield new insights into its potential uses and contribute to the advancement of scientific knowledge.